Cas no 946785-09-7 (4-(5-Isopropyl-2-methylphenoxy)-3-methylaniline)

• Product Name: 4-(5-Isopropyl-2-methylphenoxy)-3-methylaniline
• CAS No: 946785-09-7
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 1079435
• PubChem ID: 26190048
• Update Time: 2025-04-20

4-(5-Isopropyl-2-methylphenoxy)-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(5-Isopropyl-2-methylphenoxy)-3-methylaniline
• 3-methyl-4-(2-methyl-5-propan-2-ylphenoxy)aniline
• AKOS012764396
• 946785-09-7

• MDL： MFCD08687968
• Inchi： 1S/C17H21NO/c1-11(2)14-6-5-12(3)17(10-14)19-16-8-7-15(18)9-13(16)4/h5-11H,18H2,1-4H3
• InChI Key： RDORHWWIVNGKJV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C)N)C1=C(C)C=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.2Ų

4-(5-Isopropyl-2-methylphenoxy)-3-methylaniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT